(R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride

• IUPAC Name: (2R)-1-(naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C16H17NO2.ClH/c18-16(19)15-6-3-9-17(15)11-12-7-8-13-4-1-2-5-14(13)10-12;/h1-2,4-5,7-8,10,15H,3,6,9,11H2,(H,18,19);1H/t15-;/m1./s1
• InChI Key: QFAYAYHBUMZRRO-XFULWGLBSA-N
• Canonical SMILES: C1CC(N(C1)CC2=CC3=CC=CC=C3C=C2)C(=O)O.Cl
• Isomeric SMILES: C1C[C@@H](N(C1)CC2=CC3=CC=CC=C3C=C2)C(=O)O.Cl
• Molecular Formula: C16H18ClNO2
• DSSTOX Substance ID: DTXSID20855630
• Molecular Weight: 291.77 g/mol
• CAS RN: 1217740-70-9

Description

(R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride, also known as NPC-15437, is a chemical compound that has been used in scientific research for its potential therapeutic effects. This compound is a derivative of pyrrolidine and has been studied for its ability to modulate certain neurotransmitter systems in the brain. In

Scientific Research Applications

Crystal Structure and Chemical Synthesis

(R)-1-(Naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride has been involved in research focusing on crystal structure and chemical synthesis. Yin, Zhen-ming, Wang, and Jian-ying (2006) synthesized 1-H-Pyrrole-2-carboxylic acid [2-(naphthalen-1-ylamino)-ethyl]-amide, closely related to the requested compound, and analyzed its crystal structure, which was found to be monoclinic with specific geometric parameters. The study highlighted the molecular dimerization through N–H…O hydrogen bonds, showcasing the compound's potential in structural chemistry and crystallography Yin, Zhen-ming, Wang, Jian-ying (2006).

Chemical Reactivity and Formation of New Compounds

Gazizov et al. (2015) explored the acid-catalyzed ring opening in 2-(2-hydroxynaphthalene-1-yl)-pyrrolidine-1-carboxamides, which bear structural similarities to the compound . The study found that under certain conditions, this process leads to the formation of new compounds like dibenzoxanthenes and diarylmethane derivatives, indicating the compound's potential as a precursor in synthetic chemistry Gazizov et al. (2015).

Applications in Catalysis

Research by Ma et al. (2017) on an amide derived from a similar structure, ((2S,4R)-4-Hydroxy-N-(2-methylnaphthalen-1-yl)pyrrolidine-2-carboxamide), demonstrated its utility as a powerful ligand in Cu-catalyzed coupling reactions. This indicates that compounds with a similar naphthalene-pyrrolidine structure could have significant catalytic applications, particularly in metal-catalyzed coupling processes Ma et al. (2017).

Luminescent Properties and Coordination Compounds

Han et al. (2017) investigated the structure and luminescence of Cd(II) mixed-ligands coordination compounds, which were influenced by coordination modes of naphthalene derivatives. The research demonstrates that compounds with a naphthalene-pyrrolidine structure can significantly influence the luminescent properties and structural variations of coordination compounds Han et al. (2017).

Synthesis and Characterization of Derivatives

Patel and Patel (2015) synthesized a novel series of heterocyclic compounds including naphthalen-2-yl derivatives and characterized their structures. This research underscores the versatility of compounds with the naphthalen-2-yl moiety in synthesizing and studying a variety of heterocyclic structures Patel and Patel (2015).